![molecular formula C8H11N3O3 B2841234 Methyl 2-[(5-hydroxypyrimidin-2-yl)-methylamino]acetate CAS No. 2089158-70-1](/img/structure/B2841234.png)
Methyl 2-[(5-hydroxypyrimidin-2-yl)-methylamino]acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 2-[(5-hydroxypyrimidin-2-yl)-methylamino]acetate” is a chemical compound with the CAS Number: 2089158-70-1 . It has a molecular weight of 197.19 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H11N3O3/c1-11(5-7(13)14-2)8-9-3-6(12)4-10-8/h3-4,12H,5H2,1-2H3 . This code provides a specific string of characters that represents the molecular structure of the compound.Physical And Chemical Properties Analysis
“Methyl 2-[(5-hydroxypyrimidin-2-yl)-methylamino]acetate” appears as a powder at room temperature . More specific physical and chemical properties such as melting point, boiling point, and solubility are not available in the retrieved data.Scientific Research Applications
Efficient Large-Scale Synthesis
A study outlined an efficient methodology for accessing 5-hydroxy-pyridin- and pyrimidin-2-yl acetate cores, crucial for synthesizing Methyl 2-[(5-hydroxypyrimidin-2-yl)-methylamino]acetate. This process is pivotal for producing these compounds on a large scale, offering rapid access to various heterocyclic analogues. Such advancements are essential for pharmaceutical and material science research, where these heterocycles find extensive use (Morgentin et al., 2009).
Formation of Alkyl Isoxanthopterinacetates
Another study presented a novel route for preparing methyl and ethyl isoxanthopterin-6-acetates and their 4-amino analogues from acetylenedicarboxylate and triamino-hydroxypyrimidine derivatives. These compounds are significant for their unique imine structure, offering insights into tautomerism and potential applications in biochemical research and drug development (Iwanami, 1971).
Antihypertensive α-Blocking Agents
Research into the synthesis and reactions of thiosemicarbazides, triazoles, and Schiff bases from Methyl 2-(thiazol-2-ylcarbamoyl)acetate showcased the production of compounds with good antihypertensive α-blocking activity. This emphasizes the compound's role in developing new therapeutic agents aimed at treating hypertension, showcasing its potential in medicinal chemistry (Abdel-Wahab et al., 2008).
Antimicrobial Activity
A study focusing on the synthesis of pyrimidinone and oxazinone derivatives fused with thiophene rings demonstrated the antimicrobial potential of these compounds. Starting with citrazinic acid, the research highlighted the application of Methyl 2-[(5-hydroxypyrimidin-2-yl)-methylamino]acetate derivatives as antimicrobial agents, comparing their efficacy to standard drugs like streptomycin and fusidic acid (Hossan et al., 2012).
Safety and Hazards
This compound has been classified with the signal word “Warning” and is associated with the hazard statements H302, H315, H319, and H335 . These codes indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures should be taken when handling this compound .
Mechanism of Action
Target of Action
The primary targets of Methyl 2-[(5-hydroxypyrimidin-2-yl)-methylamino]acetate are currently unknown. This compound is a derivative of pyrimidine, a basic structure in many important biomolecules. It’s possible that it interacts with enzymes or receptors that recognize pyrimidine structures .
Mode of Action
Given its structural similarity to pyrimidine, it may interact with biological targets in a similar manner to other pyrimidine derivatives .
Biochemical Pathways
As a pyrimidine derivative, it could potentially influence pathways involving pyrimidine metabolism .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of Methyl 2-[(5-hydroxypyrimidin-2-yl)-methylamino]acetate .
properties
IUPAC Name |
methyl 2-[(5-hydroxypyrimidin-2-yl)-methylamino]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O3/c1-11(5-7(13)14-2)8-9-3-6(12)4-10-8/h3-4,12H,5H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVCPVMGEFUSFFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(=O)OC)C1=NC=C(C=N1)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-[(5-hydroxypyrimidin-2-yl)-methylamino]acetate | |
CAS RN |
2089158-70-1 |
Source
|
Record name | methyl 2-[(5-hydroxypyrimidin-2-yl)(methyl)amino]acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.